Cas no 941994-55-4 (ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate)

• Product Name: ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate
• CAS No: 941994-55-4
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 5502960
• Update Time: 2025-05-25

ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[5-(1,1-dioxido-2-isothiazolidinyl)-2-methoxyphenyl]-, ethyl ester
• ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate

• Inchi： 1S/C13H18N2O5S/c1-3-20-13(16)14-11-9-10(5-6-12(11)19-2)15-7-4-8-21(15,17)18/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,16)
• InChI Key： AOPUWWKBVYVAOL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC(N2CCCS2(=O)=O)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate

Research Brief on Ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate (CAS: 941994-55-4)

The compound ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate (CAS: 941994-55-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique thiazolidine-1,1-dioxide scaffold coupled with a methoxyphenylcarbamate moiety, represents a promising structural motif for drug discovery efforts targeting various disease pathways.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stereochemical properties and potential as a chiral building block. The 1,1-dioxo-1lambda6,2-thiazolidine ring system has demonstrated remarkable stability under physiological conditions while maintaining sufficient reactivity for further derivatization, making it an attractive pharmacophore for medicinal chemistry applications.

In pharmacological investigations, ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate has shown selective inhibitory activity against several enzymatic targets. Preliminary in vitro studies indicate moderate to strong inhibition of certain kinases and hydrolases involved in inflammatory pathways, with IC50 values in the low micromolar range. The methoxy and carbamate substituents appear to play crucial roles in target binding, as demonstrated by structure-activity relationship (SAR) studies.

Metabolic stability assessments of this compound have revealed favorable pharmacokinetic properties, including good oral bioavailability in rodent models. The 1,1-dioxothiazolidine moiety contributes to enhanced metabolic stability compared to similar compounds without the sulfone group, while the carbamate functionality provides a balance between lipophilicity and aqueous solubility.

Current research directions include exploring the compound's potential as a lead structure for developing novel anti-inflammatory agents and investigating its possible applications in central nervous system disorders. Several research groups have reported derivatives of 941994-55-4 with improved potency and selectivity profiles, suggesting this chemical scaffold may yield multiple drug candidates across different therapeutic areas.

The synthetic accessibility of ethyl N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylcarbamate has also attracted attention from process chemistry teams. Recent publications describe scalable routes to this compound with excellent yields and purity, addressing previous challenges in the preparation of the thiazolidine dioxide ring system. These advances support the compound's potential for further development and large-scale production.

As research progresses, the full therapeutic potential of 941994-55-4 and its derivatives continues to be explored. The compound's unique structural features and demonstrated biological activity make it a valuable tool for chemical biology studies and a promising starting point for drug discovery programs targeting challenging disease mechanisms.